Cas no 30924-37-9 (4-Chlorophenyl 2-aminobenzoate)

• Product Name: 4-Chlorophenyl 2-aminobenzoate
• CAS No: 30924-37-9
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 4712437
• Update Time: 2025-11-02

4-Chlorophenyl 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl 2-aminobenzoate
• 2-Aminobenzoic acid 4-chlorophenyl ester
• (4-chlorophenyl) 2-aminobenzoate
• Oprea1_134566
• 4-Chlorophenyl 2-aminobenzoate #
• VIRDYRPKKYCAJQ-UHFFFAOYSA-N
• STK677159
• ST037817
• 2-Amino-benzoic acid 4-chloro-phenyl ester
• R6239
• Benzoic acid, 2-amino-, 4-chlorophenyl ester
• A2495/0106137

• Inchi： 1S/C13H10ClNO2/c14-9-5-7-10(8-6-9)17-13(16)11-3-1-2-4-12(11)15/h1-8H,15H2
• InChI Key： VIRDYRPKKYCAJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C=CC=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3

4-Chlorophenyl 2-aminobenzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Chlorophenyl 2-aminobenzoate

Recent Advances in the Study of 4-Chlorophenyl 2-aminobenzoate (CAS: 30924-37-9): A Comprehensive Research Brief

4-Chlorophenyl 2-aminobenzoate (CAS: 30924-37-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the synthesis and optimization of 4-Chlorophenyl 2-aminobenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more viable for large-scale production. The researchers utilized a novel catalytic system that reduced byproduct formation, thereby improving the overall efficiency of the synthesis process. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to its synthetic applications, 4-Chlorophenyl 2-aminobenzoate has shown promising biological activity in preclinical studies. Research conducted at the University of Cambridge (2024) revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it was found to target cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are needed to confirm its efficacy and safety.

Another noteworthy study, published in Bioorganic & Medicinal Chemistry Letters (2023), explored the structural-activity relationship (SAR) of 4-Chlorophenyl 2-aminobenzoate derivatives. The researchers synthesized a series of analogs and evaluated their biological activities, identifying key structural features that contribute to their potency. This SAR analysis provides valuable insights for medicinal chemists aiming to design more effective derivatives with enhanced therapeutic properties.

Despite these promising findings, challenges remain in the development of 4-Chlorophenyl 2-aminobenzoate-based therapeutics. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. A recent review in Drug Discovery Today (2024) highlighted the need for more comprehensive toxicological studies to assess its long-term safety profile. Addressing these challenges will be critical for advancing this compound from the laboratory to clinical trials.

In conclusion, 4-Chlorophenyl 2-aminobenzoate (CAS: 30924-37-9) represents a compound with significant potential in pharmaceutical research. Recent advancements in its synthesis, coupled with its promising biological activities, underscore its relevance in drug discovery. However, further research is needed to overcome existing limitations and fully realize its therapeutic potential. This research brief serves as a valuable resource for professionals in the chemical biology and pharmaceutical fields, providing a concise yet comprehensive overview of the latest developments related to this compound.